Cas no 1806359-42-1 (7-Mercaptobenzo[d]oxazole-2-carboxamide)

• Product Name: 7-Mercaptobenzo[d]oxazole-2-carboxamide
• CAS No: 1806359-42-1
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 4818871
• Update Time: 2025-10-17

7-Mercaptobenzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Mercaptobenzo[d]oxazole-2-carboxamide

• Inchi： 1S/C8H6N2O2S/c9-7(11)8-10-4-2-1-3-5(13)6(4)12-8/h1-3,13H,(H2,9,11)
• InChI Key： NZGUNSTWMSXVEV-UHFFFAOYSA-N
• SMILES： SC1=CC=CC2=C1OC(C(N)=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1

Additional information on 7-Mercaptobenzo[d]oxazole-2-carboxamide

Introduction to 7-Mercaptobenzo[d]oxazole-2-carboxamide (CAS No. 1806359-42-1)

7-Mercaptobenzo[d]oxazole-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1806359-42-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their diverse biological activities and potential applications in drug development. The presence of both a thiol (-SH) group and an amide (-NHCO-) functionality makes 7-Mercaptobenzo[d]oxazole-2-carboxamide a structurally intriguing molecule with multifaceted chemical properties that are of great interest to researchers.

The structural framework of 7-Mercaptobenzo[d]oxazole-2-carboxamide consists of a benzene ring fused with an oxygen-containing five-membered ring, forming the benzo[d]oxazole core. This core is further modified by the introduction of a thiol group at the 7-position and an amide group at the 2-position. Such structural modifications often enhance the biological activity of molecules, making them promising candidates for further investigation in drug discovery programs.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzo[d]oxazole derivatives. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The thiol group in 7-Mercaptobenzo[d]oxazole-2-carboxamide is particularly noteworthy, as thiol-containing compounds are known to exhibit redox-active properties, which can be exploited for therapeutic purposes. Additionally, the amide functionality provides a site for further chemical modification, allowing for the synthesis of analogs with enhanced biological activity.

One of the most compelling aspects of 7-Mercaptobenzo[d]oxazole-2-carboxamide is its potential as a scaffold for drug development. The benzo[d]oxazole core is a well-established pharmacophore in medicinal chemistry, with several approved drugs featuring this motif. By incorporating functional groups such as the thiol and amide moieties, researchers can fine-tune the properties of 7-Mercaptobenzo[d]oxazole-2-carboxamide to target specific biological pathways. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying novel therapeutic agents.

Recent studies have highlighted the importance of thiol-containing compounds in medicinal chemistry. Thiols are known to participate in redox reactions, making them valuable tools for studying oxidative stress and inflammation. In particular, 7-Mercaptobenzo[d]oxazole-2-carboxamide has been investigated for its potential role in modulating redox-sensitive signaling pathways. These pathways are implicated in various diseases, including cancer and neurodegenerative disorders. By targeting these pathways, 7-Mercaptobenzo[d]oxazole-2-carboxamide may offer a new approach to treating these conditions.

The amide group in 7-Mercaptobenzo[d]oxazole-2-carboxamide also presents opportunities for further exploration. Amides are common motifs in bioactive molecules and are known to contribute to binding affinity and selectivity. Researchers have utilized amides to develop drugs that interact with biological targets such as enzymes and receptors. The incorporation of an amide group into the benzo[d]oxazole scaffold may enhance the binding interactions of 7-Mercaptobenzo[d]oxazole-2-carboxamide with its intended targets, leading to improved therapeutic efficacy.

From a synthetic chemistry perspective, 7-Mercaptobenzo[d]oxazole-2-carboxamide is a challenging yet rewarding molecule to work with. The synthesis involves multiple steps, including the formation of the benzo[d]oxazole core followed by functionalization at the 7-position and 2-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide valuable insights into optimizing reaction conditions for large-scale production.

The pharmacokinetic properties of 7-Mercaptobenzo[d]oxazole-2-carboxamide are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that 7-Mercaptobenzo[d]oxazole-2-carboxamide exhibits favorable solubility characteristics, which could facilitate its formulation into various dosage forms. Additionally, its metabolic stability appears promising, indicating that it may have an appropriate half-life for therapeutic use.

In conclusion, 7-Mercaptobenzo[d]oxazole-2-carboxamide (CAS No. 1806359-42-1) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining a benzo[d]oxazole core with both thiol and amide functionalities—make it an attractive scaffold for drug development. The compound's redox-active properties and opportunities for further chemical modification position it as a promising candidate for future therapeutic applications.